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The core quantitative data on the solubility of SGC-SMARCA-BRDVIII is summarized in the table below.

Solvent Max Concentration (mg/mL) Max Concentration (mM) Source

DMSO 78 [1] 209.99 [1]

37.14 [2] 100 [2]

25 [3] 67.31 [3]

Ethanol 2 [1] - 3.71 [2] 10 [2] [1]

Water Insoluble [1] -

To prepare a 100 mM stock solution in DMSO, you can follow this protocol [3]:

Calculate the mass needed. For 1 mL of stock solution, use 37.14 mg of SGC-SMARCA-BRDVIII.
Add the compound to a volumetric vial.

Add 1 mL of fresh, pure, dry DMSO to the vial.
Gently vortex or sonicate the mixture until the solid is fully dissolved, confirming a clear solution.

Troubleshooting Solubility Issues

The most common problem is the compound not dissolving properly, which is often linked to solvent quality.
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Problem: Precipitation or failure to dissolve.
Cause: DMSO is hygroscopic and readily absorbs water from the atmosphere. Moisture-
contaminated DMSO can significantly reduce the solubility of SGC-SMARCA-BRDVIII [3] [1].

Solution:
Always use newly opened, anhydrous, high-purity DMSO for stock solution

preparation [3].
Aliquot DMSO into small, sealed vials after opening to minimize exposure to air and

moisture.
If a pre-made stock solution precipitates, briefly warm it in a 37°C water bath and vortex

it. If it does not fully re-dissolve, the stock should be considered compromised and a new
one should be prepared with fresh DMSO.

Example Experimental Protocol & Workflow

To provide context for the use of the stock solution, below is a summarized protocol for a key experiment

that demonstrates the cellular activity of SGC-SMARCA-BRDVIII: inhibiting adipogenesis in 3T3-L1

murine fibroblasts [4] [3].

Key Experimental Parameters:

Cell Line: 3T3-L1 mouse fibroblasts [4] [3].

Treatment: SGC-SMARCA-BRDVIII at a concentration of 1 µM [3].
Duration: 14 days [3].

Outcome: Effective blockade of adipocyte differentiation with an reported EC₅₀ of < 1.0 µM [4].

The following diagram illustrates the overall experimental workflow, from stock preparation to cellular

outcome.
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Start Experiment

Prepare 100 mM Stock Solution
in fresh, dry DMSO

Dilute in Culture Medium
to working concentration (e.g., 1 µM)

Treat 3T3-L1 Fibroblasts

Incubate for 14 days

Assess Adipogenesis
(e.g., Lipid Droplet Staining)

Result: Blocked Differentiation

Click to download full resolution via product page

Critical Handling Notes for Researchers

Storage: For long-term stability, store the powder at -20°C. Once dissolved in DMSO, store stock
solutions at -80°C for up to 6 months or -20°C for up to 1 month. Always avoid repeated freeze-thaw

cycles by aliquoting [3].
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Negative Control: For rigorous experimental design, it is recommended to use the negative control

compound SGC-BRDVIII-NC, which shows no cellular activity, to confirm that observed effects are
due to target engagement [4].

Cellular Testing Concentration: To minimize off-target effects, the probe developers recommend
using SGC-SMARCA-BRDVIII at a concentration no higher than 10 µM in cell-based assays [4].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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